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Compound of Interest

Compound Name: GSK-843

Cat. No.: B560488 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of GSK-843. Below

you will find troubleshooting guides and frequently asked questions to ensure the integrity of

your experiments.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of GSK-843?

For long-term storage, the solid form of GSK-843 should be stored at -20°C.[1][2][3][4] Some

suppliers also indicate that short-term storage at 0°C is acceptable.[5] Under these conditions,

the compound is stable for at least three to four years.[1][2][4]

Q2: What are the recommended storage conditions for GSK-843 after dissolving it in a solvent?

Stock solutions of GSK-843 should be aliquoted to avoid repeated freeze-thaw cycles and

stored at -80°C for up to one year.[1][4][6] For shorter periods, storage at -20°C for one to six

months is also viable.[1][4][7] If you plan to use the solution frequently, it can be stored at 4°C

for up to a week.[6]

Q3: My shipment of GSK-843 arrived at room temperature with the ice pack melted. Is the

compound still viable?
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Yes, GSK-843 is typically shipped at ambient temperatures or with blue ice.[6] Suppliers

indicate that a melted ice pack will not affect the quality of the product.[6]

Q4: I am having trouble dissolving GSK-843. What can I do?

GSK-843 is soluble in DMSO.[5][6] To aid dissolution, sonication is recommended.[6] It is also

crucial to use newly opened, anhydrous DMSO, as the solvent is hygroscopic and absorbed

moisture can significantly impact the solubility of the compound.[1][8][9]

Q5: Is GSK-843 sensitive to light?

The provided documentation from suppliers does not explicitly mention light sensitivity.

However, as a general laboratory practice for chemical compounds, it is advisable to store

GSK-843, both in solid and solution form, protected from direct light.
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Issue Possible Cause Recommended Solution

Compound will not fully

dissolve

1. Insufficient solvent

volume.2. Use of old or

hydrated DMSO.3. Inadequate

mixing.

1. Ensure you are using a

concentration at or below the

reported solubility limit (e.g., ≥

40 mg/mL in DMSO).2. Use a

fresh, unopened bottle of

anhydrous DMSO.[1][8][9]3.

Use sonication to facilitate

dissolution.[6]

Inconsistent experimental

results

1. Degradation of the

compound due to improper

storage.2. Multiple freeze-thaw

cycles of the stock solution.

1. Ensure the compound has

been stored according to the

recommended conditions

(-20°C for solid, -80°C for

solutions).2. Aliquot stock

solutions into single-use

volumes to avoid repeated

freezing and thawing.[1][4][6]

Precipitate forms in stock

solution upon storage

1. The concentration of the

solution is too high and has

exceeded its solubility at the

storage temperature.

1. Gently warm the solution

and vortex or sonicate to

redissolve the precipitate

before use. Consider preparing

a slightly more dilute stock

solution for long-term storage.

Quantitative Data Summary
Storage Conditions and Stability
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Form
Storage
Temperature

Duration Citations

Solid (Powder) -20°C ≥ 4 years [2]

Solid (Powder) -20°C 3 years [1][4][6]

In Solvent -80°C 1 year [1][4][6][7]

In Solvent -20°C 6 months [1][7]

In Solvent -20°C 1 month [4]

In Solvent (Frequent

Use)
4°C > 1 week [6]

Solubility

Solvent Concentration Notes Citations

DMSO ≥ 40 mg/mL - [3]

DMSO
50 mg/mL (132.45

mM)

Ultrasonic and newly

opened DMSO

recommended

[1]

DMSO 30 mg/mL (79.47 mM)
Sonication

recommended
[6]

Experimental Protocols
General Protocol for Preparing a GSK-843 Stock Solution

Preparation: Allow the vial of solid GSK-843 to equilibrate to room temperature before

opening to minimize moisture condensation.

Solvent Addition: Add the required volume of fresh, anhydrous DMSO to the vial to achieve

the desired concentration.
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Dissolution: Vortex the vial and use a sonicator bath to ensure the compound is fully

dissolved. Visually inspect the solution for any undissolved particulates.

Storage: Aliquot the stock solution into smaller, single-use volumes in appropriate vials.

Store the aliquots at -80°C for long-term storage.

Protocol for In Vivo Formulation

For in vivo experiments, a common formulation involves a multi-component solvent system.

The following is a representative example:

Prepare a concentrated stock solution of GSK-843 in DMSO.

In a separate tube, add the required volume of the DMSO stock solution to PEG300 and mix

until clear.

Add Tween-80 to the mixture and mix thoroughly.

Finally, add saline to reach the final desired volume and concentration.

It is recommended to prepare this formulation fresh for each experiment.[6]
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GSK-843 Handling and Preparation Workflow
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Caption: Workflow for proper handling and preparation of GSK-843.
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GSK-843 Mechanism of Action
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Caption: Simplified mechanism of action for GSK-843.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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